3-Pompd
Description
3-Pompd, chemically designated as 3-Phenyl-2-[(3,4,5-trimethoxyphenyl)carbamoyl]propanoic acid, is a compound with the CAS registry number 90059-52-2 and the InChIKey KSVBQSJCJGTGAZ-UHFFFAOYSA-N . Its structure features a phenyl group at position 3, a carbamoyl linkage to a 3,4,5-trimethoxyphenyl moiety, and a propanoic acid backbone.
Properties
CAS No. |
90059-52-2 |
|---|---|
Molecular Formula |
C21H25N5O2 |
Molecular Weight |
379.5 g/mol |
IUPAC Name |
5-[2-(4-methylpiperazin-1-yl)acetyl]-3-phenyl-3,4-dihydro-1H-pyrido[2,3-b][1,4]diazepin-2-one |
InChI |
InChI=1S/C21H25N5O2/c1-24-10-12-25(13-11-24)15-19(27)26-14-17(16-6-3-2-4-7-16)21(28)23-18-8-5-9-22-20(18)26/h2-9,17H,10-15H2,1H3,(H,23,28) |
InChI Key |
KSVBQSJCJGTGAZ-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)CC(=O)N2CC(C(=O)NC3=C2N=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CN1CCN(CC1)CC(=O)N2CC(C(=O)NC3=C2N=CC=C3)C4=CC=CC=C4 |
Synonyms |
3-phenyl-2-oxo-5-(2-(4-methylpiperazin-1-yl)acetyl)-1H-tetrahydropyrido(2,3b)(1,4)diazepine 3-POMPD |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis Using PubChem 2-D and 3-D Similarity Methods
Overview of PubChem Similarity Approaches
PubChem employs two complementary methods for identifying structurally similar compounds:
- 2-D Similarity : Based on molecular topology (atom connectivity).
These methods are nearly orthogonal, with only ~2% overlap in neighbor identification for large datasets like PubChem-(A) (all compounds) and PubChem-(B) (parent compounds excluding salts/mixtures) . This indicates that 3-Pompd’s analogs may differ significantly depending on the method used.
Impact of Annotation Types on Similarity Results
The overlap between 2-D and 3-D neighbors increases for subsets with specific annotations, such as:
- Drug-(B) : Approved drugs (31% overlap).
- PharmAct-(B): Compounds with known pharmacological actions.
- Protein3D-(B) : Ligands in protein-ligand complexes .
For 3-Pompd, this implies that 3-D similarity may better capture functional analogs (e.g., protein-binding motifs), while 2-D methods prioritize scaffold-based similarities.
Table 1: Overlap Between 2-D and 3-D Neighbors in PubChem Datasets
| Dataset | Overlap (%) | Key Characteristics |
|---|---|---|
| PubChem-(A) | 2% | All compounds, including salts/mixtures |
| PubChem-(B) | 2% | Parent compounds only |
| Drug-(B) | 31% | FDA-approved drugs |
| PharmAct-(B) | 18% | Pharmacologically active compounds |
| Protein3D-(B) | 12% | Protein-bound ligands |
Structural and Functional Complementarity
Neighboring Preference Index (NPI)
The NPI quantifies whether a compound has more 2-D or 3-D neighbors. For most compounds, NPI distributions are bimodal (±1), indicating a strong preference for one method over the other . For 3-Pompd, this suggests:
- 2-D Neighbors : Likely share its phenyl-carbamoyl scaffold.
- 3-D Neighbors : May mimic its 3D conformation, enabling interactions with targets like enzymes or receptors.
Implications for Drug Discovery and Development
- 2-D Screening : Efficient for identifying scaffold-hopping candidates.
- 3-D Screening : Critical for detecting bioactive conformers, especially in protein-ligand interactions .
- Regulatory Considerations : Similarity evaluations must align with guidelines for functional equivalence, as seen in generic drug development .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
